Cas no 1710833-87-6 (8-(3-Amino-pyrrolidin-1-yl)-2-(4-fluoro-benzyl)-2H-[1,2,4]triazolo[4,3-a]pyrazin-3-one)

• Product Name: 8-(3-Amino-pyrrolidin-1-yl)-2-(4-fluoro-benzyl)-2H-[1,2,4]triazolo[4,3-a]pyrazin-3-one
• CAS No: 1710833-87-6
• MF: C₁₆H₁₇FN₆O
• MW: 328.344185590744
• CID: 5210796
• Update Time: 2025-06-13

8-(3-Amino-pyrrolidin-1-yl)-2-(4-fluoro-benzyl)-2H-[1,2,4]triazolo[4,3-a]pyrazin-3-one Chemical and Physical Properties

Names and Identifiers

• 8-(3-Amino-pyrrolidin-1-yl)-2-(4-fluoro-benzyl)-2H-[1,2,4]triazolo[4,3-a]pyrazin-3-one

• Inchi： 1S/C16H17FN6O/c17-12-3-1-11(2-4-12)9-23-16(24)22-8-6-19-14(15(22)20-23)21-7-5-13(18)10-21/h1-4,6,8,13H,5,7,9-10,18H2
• InChI Key： GCQRXGZYLFJDBU-UHFFFAOYSA-N
• SMILES： C12=NN(CC3=CC=C(F)C=C3)C(=O)N1C=CN=C2N1CCC(N)C1

Additional information on 8-(3-Amino-pyrrolidin-1-yl)-2-(4-fluoro-benzyl)-2H-[1,2,4]triazolo[4,3-a]pyrazin-3-one

Introduction to 8-(3-Amino-pyrrolidin-1-yl)-2-(4-fluoro-benzyl)-2H-[1,2,4]triazolo[4,3-a]pyrazin-3-one (CAS No. 1710833-87-6)

8-(3-Amino-pyrrolidin-1-yl)-2-(4-fluoro-benzyl)-2H-[1,2,4]triazolo[4,3-a]pyrazin-3-one (CAS No. 1710833-87-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazolopyrazines and is characterized by its unique structural features, which include a 3-amino-pyrrolidine moiety and a 4-fluoro-benzyl substituent. These structural elements contribute to its potential therapeutic applications and biological activities.

The development of 8-(3-Amino-pyrrolidin-1-yl)-2-(4-fluoro-benzyl)-2H-[1,2,4]triazolo[4,3-a]pyrazin-3-one has been driven by the need for new and effective treatments for various diseases. Recent studies have highlighted its potential as a potent inhibitor of specific enzymes and receptors, making it a promising candidate for drug development. This compound has been extensively studied for its pharmacological properties, including its ability to modulate key biological pathways involved in disease progression.

One of the key areas of research involving 8-(3-Amino-pyrrolidin-1-yl)-2-(4-fluoro-benzyl)-2H-[1,2,4]triazolo[4,3-a]pyrazin-3-one is its role as an inhibitor of protein kinases. Protein kinases are enzymes that play crucial roles in cell signaling pathways and are often dysregulated in various diseases, including cancer and inflammatory disorders. Studies have shown that this compound exhibits selective inhibition of specific protein kinases, such as Aurora A kinase and BRAF V600E kinase, which are known to be involved in the proliferation and survival of cancer cells.

In addition to its kinase inhibitory properties, 8-(3-Amino-pyrrolidin-1-yl)-2-(4-fluoro-benzyl)-2H-[1,2,4]triazolo[4,3-a]pyrazin-3-one has also been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases are characterized by chronic inflammation and tissue damage, which can lead to severe health complications. Research has demonstrated that this compound can effectively reduce the production of pro-inflammatory cytokines and chemokines, thereby alleviating inflammation and associated symptoms.

The pharmacokinetic properties of 8-(3-Amino-pyrrolidin-1-yl)-2-(4-fluoro-benzyl)-2H-[1,2,4]triazolo[4,3-a]pyrazin-3-one have also been extensively studied. Its high oral bioavailability and favorable pharmacokinetic profile make it an attractive candidate for further clinical development. Preclinical studies have shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects.

Recent advancements in computational chemistry and molecular modeling have further enhanced our understanding of the structure-activity relationships (SAR) of 8-(3-Amino-pyrrolidin-1-yl)-2-(4-fluoro-benzyl)-2H-[1,2,4]triazolo[4,3-a]pyrazin-3-one. These studies have identified key structural features that contribute to its biological activity and have guided the design of more potent analogs with improved therapeutic profiles. For example, modifications to the pyrrolidine ring or the fluorobenzyl substituent have been shown to enhance the compound's binding affinity to target proteins.

Clinical trials are currently underway to evaluate the safety and efficacy of 8-(3-Amino-pyrrolidin-1-yl)-2-(4-fluoro-benzyl)-2H-[1,2,4]triazolo[4,3-a]pyrazin-3-one in treating various diseases. Early results from phase I trials have been promising, with the compound demonstrating significant therapeutic benefits in patients with advanced solid tumors. These findings have paved the way for further clinical investigations and potential approval as a new therapeutic agent.

In conclusion, 8-(3-Amino-pyrrolidin-1-yl)-2-(4-fluoro-benzyl)-2H-[1,2,4]triazolo[4,3-a]pyrazin-3-one (CAS No. 1710833-87-6) represents a promising compound with a wide range of potential applications in medicine. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for improving patient outcomes in various disease conditions.